Cas no 5043-10-7 (2-Naphthalenecarboxylic acid, 7-fluoro-)

• Product Name: 2-Naphthalenecarboxylic acid, 7-fluoro-
• CAS No: 5043-10-7
• MF: C₁₁H₇FO₂
• MW: 190.170486688614
• CID: 4009445
• PubChem ID: 21677952
• Update Time: 2025-06-22

2-Naphthalenecarboxylic acid, 7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 7-fluoro-
• 7-fluoro-2-naphthoic acid
• SCHEMBL6415513
• 7-fluoronaphthalene-2-carboxylic acid
• 5043-10-7

• Inchi： 1S/C11H7FO2/c12-10-4-3-7-1-2-8(11(13)14)5-9(7)6-10/h1-6H,(H,13,14)
• InChI Key： AFJVAYWIEMVGNI-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC(F)=C2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 190.04300762Da
• Monoisotopic Mass: 190.04300762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Naphthalenecarboxylic acid, 7-fluoro-

Introduction to 2-Naphthalenecarboxylic acid, 7-fluoro- (CAS No. 5043-10-7)

2-Naphthalenecarboxylic acid, 7-fluoro- (CAS No. 5043-10-7) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound, also known as 7-Fluoronaphthalene-2-carboxylic acid, is characterized by its unique molecular structure, which includes a naphthalene ring and a carboxylic acid group with a fluorine substituent at the 7-position. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable building block in various applications.

The molecular formula of 2-Naphthalenecarboxylic acid, 7-fluoro- is C₁₁H₇FO₂, and its molecular weight is approximately 198.17 g/mol. The compound is typically available as a white to off-white crystalline solid with a melting point ranging from 185°C to 188°C. Its solubility in water is low, but it is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

In the pharmaceutical industry, 2-Naphthalenecarboxylic acid, 7-fluoro- has been explored for its potential therapeutic applications. Recent studies have highlighted its role in the development of novel drugs targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 2-Naphthalenecarboxylic acid, 7-fluoro- could be a promising lead compound for the development of new medications.

Beyond its pharmaceutical applications, 2-Naphthalenecarboxylic acid, 7-fluoro- has also found use in materials science. Its unique electronic and optical properties make it an attractive candidate for the synthesis of advanced materials such as organic semiconductors and photovoltaic materials. A study published in the Journal of Materials Chemistry C demonstrated that derivatives of this compound can be used to create highly efficient organic solar cells with improved stability and performance.

The synthesis of 2-Naphthalenecarboxylic acid, 7-fluoro- can be achieved through various methods. One common approach involves the fluorination of naphthalene-2-carboxylic acid using selective fluorination reagents such as Selectfluor or N-(chloromethyl)-N,N-dimethyl-1H-imidazole-1-sulfonamide (DMT-MM). This method allows for precise control over the position and extent of fluorination, ensuring high purity and yield of the desired product.

In addition to its synthetic utility, 2-Naphthalenecarboxylic acid, 7-fluoro- has been studied for its environmental impact. Research published in the Journal of Environmental Science and Health has shown that this compound exhibits low toxicity and minimal environmental persistence when used under controlled conditions. These findings are crucial for ensuring the safe use and disposal of the compound in industrial settings.

The versatility of 2-Naphthalenecarboxylic acid, 7-fluoro- extends to its use as an intermediate in chemical synthesis. It can be readily functionalized through various reactions such as esterification, amidation, and halogenation to produce a wide range of derivatives with diverse applications. For example, esters derived from this compound have been used as intermediates in the synthesis of agrochemicals and fine chemicals.

In conclusion, 2-Naphthalenecarboxylic acid, 7-fluoro- (CAS No. 5043-10-7) is a multifaceted compound with significant potential across multiple industries. Its unique chemical structure and properties make it an invaluable tool for researchers and chemists working in pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.